Cas no 672936-19-5 (2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone)

• Product Name: 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone
• CAS No: 672936-19-5
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 892610
• PubChem ID: 3155450
• Update Time: 2025-11-06

2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-1-(3-METHYL-1,2,3,4-TETRAHYDRO-CARBAZOL-9-YL)-ETHANONE
• 1H-CARBAZOLE, 9-(CHLOROACETYL)-2,3,4,9-TETRAHYDRO-3-METHYL-
• 9-(CHLOROACETYL)-2,3,4,9-TETRAHYDRO-3-METHYL-1H-CARBAZOLE
• AKOS VGY0030375
• ASISCHEM C58371
• MLS001201431
• CHEMBL1577004
• AKOS000270278
• VS-01351
• SR-01000810680
• CS-0326681
• HMS2817G10
• SR-01000810680-2
• 672936-19-5
• 2-Chloro-1-(3-methyl-1,2,3,4-tetrahydro-9H-carbazol-9-yl)ethan-1-one
• SMR000523955
• 2-CHLORO-1-(3-METHYL-2,3,4,9-TETRAHYDRO-1H-CARBAZOL-9-YL)ETHAN-1-ONE
• AKOS016039931
• 2-chloro-1-(3-methyl-1,2,3,4-tetrahydrocarbazol-9-yl)ethanone
• 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone

• MDL： MFCD03904144
• Inchi： 1S/C15H16ClNO/c1-10-6-7-14-12(8-10)11-4-2-3-5-13(11)17(14)15(18)9-16/h2-5,10H,6-9H2,1H3
• InChI Key： XPSHOQZAOPEZGZ-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=CC=CC=2C2=C1CCC(C)C2)=O

Computed Properties

• Exact Mass: 261.09200
• Monoisotopic Mass: 261.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.64510

2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone

Research Brief on 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone (CAS: 672936-19-5)

The compound 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone (CAS: 672936-19-5) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of this carbazole derivative as a key intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the tetrahydrocarbazole core and the chloroethanone moiety, make it a versatile scaffold for the development of pharmacologically active agents. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements in the study of 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with pathological conditions. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for anticancer therapies.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential antimicrobial effects. Preliminary studies indicate that certain derivatives display significant activity against a range of bacterial and fungal pathogens. These findings underscore the compound's potential as a starting point for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthesis of 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone has been optimized in recent years, with several research groups reporting improved yields and purity through novel synthetic routes. These advancements have facilitated the production of larger quantities of the compound, enabling more extensive biological evaluations and structure-activity relationship studies.

Despite these promising developments, challenges remain in the clinical translation of this compound and its derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the growing body of research on 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone underscores its potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the compound 2-Chloro-1-(3-Methyl-1,2,3,4-Tetrahydro-9h-Carbazol-9-Yl)Ethanone (CAS: 672936-19-5) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its biological activities and optimization of its chemical properties will be crucial for unlocking its full potential in the treatment of various diseases.